Cas no 17466-20-5 (2-Pyrimidinamine,N-2-propyn-1-yl-)

• Product Name: 2-Pyrimidinamine,N-2-propyn-1-yl-
• CAS No: 17466-20-5
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 122363
• PubChem ID: 15250441
• Update Time: 2025-04-18

2-Pyrimidinamine,N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,N-2-propyn-1-yl-
• Pyrimidine, 2-(2-propynylamino)- (7CI,8CI)
• CHEMBL4556002
• AKOS008958677
• N-prop-2-ynylpyrimidin-2-amine
• N-(PROP-2-YN-1-YL)PYRIMIDIN-2-AMINE
• D75634
• RVRJEKAFWDHMGP-UHFFFAOYSA-N
• 17466-20-5
• SCHEMBL1413128
• CS-0094838

• Inchi： 1S/C7H7N3/c1-2-4-8-7-9-5-3-6-10-7/h1,3,5-6H,4H2,(H,8,9,10)
• InChI Key： RVRJEKAFWDHMGP-UHFFFAOYSA-N
• SMILES： N(CC#C)C1N=CC=CN=1

Computed Properties

• Exact Mass: 133.06411
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81